Cas no 3484-23-9 (2-Methyl-6-nitro-1H-indole)

2-Methyl-6-nitro-1H-indole Properties

Names and Identifiers

• 2-methyl-6-nitro-1H-Indole
• 1H-Indole, 2-methyl-6-nitro-
• 2-Methyl-6-nitro-indol
• 2-methyl-6-nitroindole
• 2-methyl-6-nitro-indole
• 6-Nitro-2-methyl-indol
• 6-Nitro-2-methylindole
• AC1LCHW0
• ANW-65968
• CTK1B7411
• SureCN1630724
• QYRWLOIXPQRTLO-UHFFFAOYSA-N
• 6-Nitro-2-methyl-1H-indole
• 2-Methyl-6-nitro-1H-indole #
• SB14908
• FCH1149040
• AX8236332
• AB0050920
• Z4632
• ST24022333
• 2-methyl-6-nitro-1H-indole
• SCHEMBL1630724
• DS-18309
• MFCD13178656
• CS-W018723
• AKOS016005625
• SY026384
• DTXSID00344931
• 3484-23-9
• AKOS034830285
• DB-069083
• +Expand

• MDL： MFCD13178656
• InChIKey： QYRWLOIXPQRTLO-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O2/c1-6-4-7-2-3-8(11(12)13)5-9(7)10-6/h2-5,10H,1H3
• SMILES： [O-][N+](C1C([H])=C([H])C2C([H])=C(C([H])([H])[H])N([H])C=2C=1[H])=O

Computed Properties

• Exact Mass: 176.05864
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6

Experimental Properties

• PSA: 58.93